Cas no 1058691-77-2 (m-PEG6-CH2CH2CHO)

• Product Name: m-PEG6-CH2CH2CHO
• CAS No: 1058691-77-2
• MF: C₁₆H₃₂O₈
• MW: 352.420486450195
• CID: 3044558
• PubChem ID: 102514883
• Update Time: 2024-11-03

m-PEG6-CH2CH2CHO Chemical and Physical Properties

Names and Identifiers

• m-PEG7-aldehyde
• MPEG7-ALD
• MPEG7-CH2CH2CHO
• mPEG7-CHO
• mPEG7-pAld
• m-PEG9-aldehyde
• m-PEG6-CH2CH2CHO
• M-PEG7-CHO
• 1058691-77-2
• BP-22802
• SB67246
• 2,5,8,11,14,17,20-HEPTAOXATRICOSAN-23-AL
• AKOS040742043
• DA-65654
• CS-0086395
• 3-[2-[2-[2-[2-[2-(2-methoxyethoxy)ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]propanal
• E85677
• HY-W035376
• BS-30008

• Inchi： 1S/C16H32O8/c1-18-5-6-20-9-10-22-13-14-24-16-15-23-12-11-21-8-7-19-4-2-3-17/h3H,2,4-16H2,1H3
• InChI Key： OFRPYQRIPDCCAA-UHFFFAOYSA-N
• SMILES： O(CCOCCOCCOC)CCOCCOCCOCCC=O

Computed Properties

• Exact Mass: 352.209718g/mol
• Monoisotopic Mass: 352.209718g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 24
• Rotatable Bond Count: 21
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.4
• Topological Polar Surface Area: 81.7
• Molecular Weight: 352.42g/mol